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Compound of Interest

Compound Name: Pigment Red 177

Cat. No.: B1361050 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Pigment Red 177, a high-performance anthraquinone-based pigment, is renowned for its

exceptional thermal, chemical, and light stability.[1][2] These properties, primarily exploited in

the coatings, plastics, and ink industries, also make it an intriguing candidate for investigation

in the field of organic electronics.[3][4][5] Anthraquinone derivatives have been explored as n-

type semiconductors in organic field-effect transistors (OFETs), suggesting that Pigment Red
177 may possess semiconducting properties suitable for electronic applications.[6][7]

This document provides detailed application notes and protocols for the research and

development of organic electronic devices utilizing Pigment Red 177 as the active

semiconductor layer. Due to a lack of specific published data on the electronic performance of

Pigment Red 177, this guide leverages data from closely related anthraquinone compounds

and general protocols for small molecule organic semiconductors.

Physical and Chemical Properties of Pigment Red
177
A comprehensive understanding of the material's intrinsic properties is crucial for its application

in organic electronics.
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Property Value Reference

Chemical Name

4,4'-Diamino-[1,1'-

bianthracene]-9,9',10,10'-

tetraone

[2]

Molecular Formula C₂₈H₁₆N₂O₄ [2]

Molecular Weight 444.44 g/mol [2]

Chemical Class Anthraquinone [1]

Appearance Red powder [8]

Heat Resistance Up to 300°C [3]

Light Fastness Excellent (8 on a scale of 1-8) [3]

Chemical Stability
High resistance to acids,

alkalis, and solvents.
[1]

Hypothetical Electronic Properties of Pigment Red
177
While specific experimental data for Pigment Red 177 is not readily available in the reviewed

literature, the performance of other anthraquinone-based vat dyes in OFETs can provide an

estimated performance benchmark. The following table presents data for Vat Orange 1 and Vat

Orange 3, which share the anthraquinone core structure.
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Parameter
Vat Orange 1
(estimated for PR
177)

Vat Orange 3
(estimated for PR
177)

Reference

Device Architecture
Bottom Gate, Top

Contact OFET

Bottom Gate, Top

Contact OFET
[6]

Semiconductor Type p-type p-type [6]

Mobility (μ) ~ 10⁻⁴ cm²/Vs ~ 10⁻³ cm²/Vs [6]

On/Off Ratio ~ 10³ ~ 10⁴ [6]

Threshold Voltage

(Vth)
-1 V to -3 V -1 V to -3 V [6]

Note: This data is for related anthraquinone compounds and should be used as a guideline for

expected performance. Experimental validation for Pigment Red 177 is essential.

Experimental Protocols
Organic Field-Effect Transistor (OFET) Fabrication
This protocol describes the fabrication of a bottom-gate, top-contact OFET, a common

architecture for evaluating new organic semiconductors.

Materials and Equipment:

Pigment Red 177 powder

Heavily n-doped silicon wafers with a 300 nm thermally grown SiO₂ layer (Si/SiO₂)

Gold (Au) evaporation source (99.99%)

Organic solvent for cleaning (e.g., acetone, isopropanol)

Deionized water

Nitrogen gas (high purity)
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Vacuum thermal evaporator

Substrate cleaning bath (ultrasonicator)

Shadow masks for source/drain electrodes

Probe station and semiconductor parameter analyzer

Protocol:

Substrate Cleaning:

Cut the Si/SiO₂ wafer into desired substrate sizes (e.g., 1.5 cm x 1.5 cm).

Ultrasonically clean the substrates sequentially in acetone, isopropanol, and deionized

water for 15 minutes each.

Dry the substrates with a stream of high-purity nitrogen gas.

Optional: Treat the substrates with an oxygen plasma or a UV-ozone cleaner for 10

minutes to remove any remaining organic residues and improve the surface energy.

Active Layer Deposition:

Place the cleaned Si/SiO₂ substrates into a high-vacuum thermal evaporator.

Load a crucible with Pigment Red 177 powder.

Evacuate the chamber to a pressure of < 10⁻⁶ Torr.

Deposit a thin film of Pigment Red 177 onto the substrates. A typical thickness for the

active layer is 30-50 nm. The deposition rate should be kept low (e.g., 0.1-0.2 Å/s) to

promote ordered film growth. The substrate can be held at room temperature or heated to

optimize film morphology.

Source-Drain Electrode Deposition:
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Without breaking the vacuum, place a shadow mask with the desired channel length and

width (e.g., L = 50 µm, W = 1000 µm) over the substrates.

Deposit 50 nm of gold (Au) to define the source and drain electrodes. The deposition rate

for the metal should be around 0.5-1 Å/s.

Device Characterization:

Transfer the fabricated devices to a probe station.

Use a semiconductor parameter analyzer to measure the output and transfer

characteristics of the OFETs.

From the transfer characteristics in the saturation regime, extract the field-effect mobility

(μ), on/off current ratio, and threshold voltage (Vth).

Determination of HOMO and LUMO Energy Levels
The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital

(LUMO) energy levels are critical for understanding charge injection and transport in organic

electronic devices. Cyclic voltammetry is a common technique for their determination.

Materials and Equipment:

Pigment Red 177

Anhydrous, degassed solvent (e.g., dichloromethane or acetonitrile)

Supporting electrolyte (e.g., tetrabutylammonium hexafluorophosphate - TBAPF₆)

Ferrocene (as an internal standard)

Three-electrode electrochemical cell (working electrode: glassy carbon or platinum;

reference electrode: Ag/AgCl or saturated calomel electrode; counter electrode: platinum

wire)

Potentiostat
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Protocol:

Sample Preparation:

Prepare a solution of Pigment Red 177 (e.g., 1 mM) in the chosen solvent with the

supporting electrolyte (e.g., 0.1 M TBAPF₆).

Purge the solution with an inert gas (e.g., argon or nitrogen) for at least 15 minutes to

remove dissolved oxygen.

Cyclic Voltammetry Measurement:

Assemble the three-electrode cell with the prepared solution.

Perform a cyclic voltammetry scan over a potential range sufficient to observe the first

oxidation and reduction peaks of Pigment Red 177.

Record the voltammogram.

Add a small amount of ferrocene to the solution and record a second voltammogram to

determine the ferrocene/ferrocenium (Fc/Fc⁺) redox potential, which will be used as an

internal reference.

Data Analysis:

Determine the onset oxidation potential (E_ox) and onset reduction potential (E_red) from

the voltammogram of Pigment Red 177.

Calculate the HOMO and LUMO energy levels using the following empirical formulas,

referencing against the Fc/Fc⁺ couple (assuming the absolute energy level of Fc/Fc⁺ is

-4.8 eV relative to vacuum):

HOMO (eV) = -[E_ox (vs Fc/Fc⁺) + 4.8]

LUMO (eV) = -[E_red (vs Fc/Fc⁺) + 4.8]

Visualizations

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b1361050?utm_src=pdf-body
https://www.benchchem.com/product/b1361050?utm_src=pdf-body
https://www.benchchem.com/product/b1361050?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361050?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for OFET Fabrication

Substrate Preparation Device Fabrication Characterization

Start: Si/SiO₂ Wafer Ultrasonic Cleaning
(Acetone, IPA, DI Water) N₂ Drying O₂ Plasma / UV-Ozone

(Optional)
Thermal Evaporation:

Pigment Red 177
Thermal Evaporation:

Au Electrodes
Electrical Measurement

(Probe Station)
Data Analysis

(Mobility, On/Off Ratio) EndEnd: Device Parameters

Click to download full resolution via product page

Caption: Workflow for the fabrication and characterization of Pigment Red 177 based OFETs.

Logical Relationship of Pigment Red 177 Properties for
Organic Electronics
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Intrinsic Properties

Electronic Properties

Device Performance

Chemical Structure
(Anthraquinone Core)

High Thermal & Chemical Stability HOMO/LUMO
Energy Levels

Charge Carrier Mobility (μ)

Threshold Voltage (Vth)On/Off Ratio
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Caption: Interrelation of Pigment Red 177's properties influencing its device performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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